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Compound of Interest

Compound Name:
5-acetyl-1H-indole-2-carboxylic

acid

Cat. No.: B1282527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous

natural and synthetic molecules with a wide array of biological activities. Among these,

derivatives of indole-2-carboxylic acid have emerged as a particularly promising class of

compounds, demonstrating significant potential in the development of novel therapeutics. This

technical guide provides an in-depth overview of the current understanding of the biological

activities of indole-2-carboxylic acid derivatives, with a focus on their anticancer, antimicrobial,

anti-inflammatory, and neuroprotective properties.

Anticancer Activity
Indole-2-carboxylic acid derivatives have demonstrated potent cytotoxic and antiproliferative

effects against a variety of cancer cell lines. Their mechanisms of action are diverse and often

involve the modulation of key signaling pathways implicated in cancer progression.

A notable mechanism of action for some indole-2-carboxamide derivatives is the dual inhibition

of Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[1] This

dual-targeted approach can lead to cell cycle arrest and apoptosis in cancer cells. Another

important target is the 14-3-3η protein, which is involved in cell survival and proliferation.[2]

Certain 1H-indole-2-carboxylic acid derivatives have been shown to bind to 14-3-3η, leading to

the induction of G1-S phase cell cycle arrest and apoptosis in liver cancer cells.[2]
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Furthermore, some indole-2-carboxamide derivatives have been found to suppress the

Akt/mTOR/NF-κB signaling pathway, which is crucial for the survival and proliferation of triple-

negative breast cancer (TNBC) cells.[3] Inhibition of this pathway leads to G2/M cell cycle

arrest and apoptosis.[3]

Quantitative Data: Anticancer Activity
Compound
Class

Cancer Cell
Line

IC50 / GI50
(µM)

Mechanism of
Action

Reference

Indole-2-

carboxamide

derivatives

A-549 (Lung),

MCF-7 (Breast),

Panc-1

(Pancreatic), HT-

29 (Colon)

GI50: 0.95 - 1.50
EGFR/CDK2

dual inhibitors
[1]

1H-indole-2-

carboxylic acid

derivatives

Bel-7402,

SMMC-7721,

SNU-387, Hep

G2, Hep 3B

(Liver)

Not specified
Targeting 14-3-

3η protein
[2]

Indole-2-

carboxamide

derivative (LG25)

MDA-MB-231

(Triple-Negative

Breast Cancer)

Dose-dependent

reduction in

viability

Suppression of

Akt/mTOR/NF-

κB signaling

[3]

Indole-2-

carboxylic acid

dinuclear

copper(II)

complex

MDA-MB-231,

MCF-7 (Breast)

IC50: 5.43 and

5.69
Not specified [4]

Thiazolyl-indole-

2-carboxamide

derivatives

Various
IC50: 4.36 -

>100
Multitargeted [5]

Indole-2-

carboxamide

derivatives

KNS42

(Paediatric

Glioblastoma)

IC50: 0.33 Not specified [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282527#potential-biological-activities-of-indole-2-
carboxylic-acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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